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Health and Safety Guide for tert-Butyl Vinyl
Ether
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide for trained professionals

in research and development environments. The information provided is a synthesis of

available data and should be used in conjunction with your institution's specific safety protocols

and a thorough review of the most current Safety Data Sheet (SDS) for the specific product

being handled.

Executive Summary
Tert-butyl vinyl ether (TBVE) is a highly flammable and reactive chemical intermediate used

in various synthetic applications. This guide provides comprehensive health and safety

information tailored for laboratory and drug development settings. Key hazards include its high

flammability, potential for peroxide formation, and its classification as a skin and eye irritant.

This document outlines the known physical, chemical, and toxicological properties of TBVE,

provides detailed protocols for safe handling and emergency procedures, and discusses its

environmental impact. Due to a lack of specific toxicological studies on TBVE, data from related

vinyl ether compounds have been included for context and comparative assessment, and this

is clearly indicated where applicable.
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Chemical and Physical Properties
A summary of the key physical and chemical properties of tert-butyl vinyl ether is provided in

Table 1. This data is essential for understanding its behavior under various laboratory

conditions and for designing appropriate storage and handling procedures.

Table 1: Physical and Chemical Properties of tert-Butyl Vinyl Ether

Property Value Reference

CAS Number 926-02-3 [1][2]

Molecular Formula C₆H₁₂O [2]

Molecular Weight 100.16 g/mol [2]

Appearance Colorless to light yellow liquid [2]

Odor Characteristic, ether-like [3]

Boiling Point
75-76 °C (167-169 °F) at 760

mmHg
[2]

Melting Point Information not available

Flash Point -17 °C (1.4 °F) (closed cup) [2]

Density 0.762 g/mL at 25 °C [2]

Vapor Pressure 117.3 mmHg at 25 °C [2]

Water Solubility Slightly miscible [2]

LogP (octanol/water) 1.8 (estimated) [2]

Hazard Identification and Classification
Tert-butyl vinyl ether is classified as a hazardous substance. A summary of its GHS

classification is provided in Table 2.

Table 2: GHS Hazard Classification for tert-Butyl Vinyl Ether
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Data compiled from multiple Safety Data Sheets.

Toxicological Information
Comprehensive toxicological data for tert-butyl vinyl ether is limited. Many sources state that

the toxicological properties have not been fully investigated[2]. No specific LD50 or LC50

values for tert-butyl vinyl ether were found in the available literature.

Acute Toxicity
No acute toxicity information is available for this product[2]. For context, Table 3 provides acute

toxicity data for other short-chain vinyl ethers.

Table 3: Acute Toxicity of Analogous Vinyl Ethers
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Substance Route Species Value Reference

Ethyl vinyl ether Oral Rat
LD50: 6153

mg/kg
[4]

Ethyl vinyl ether Inhalation Rat
LC0: 21.2 mg/L

(4h)
[4]

Isobutyl vinyl

ether
Oral Rat

LD50: >7700

mg/kg
[4]

Isobutyl vinyl

ether
Inhalation Rat

LC0: 21.1 mg/L

(4h)
[4]

n-Butyl vinyl

ether
Oral Rat LD50: 10 g/kg [5]

n-Butyl vinyl

ether
Inhalation Mouse LC50: 62 g/m³/2h [5]

n-Butyl vinyl

ether
Dermal Rabbit

LD50: 4240

µL/kg
[5]

This data is for analogous compounds and should be used for comparative purposes only.

Skin and Eye Irritation
Tert-butyl vinyl ether is classified as a skin and eye irritant[2]. Direct contact can cause

redness, and prolonged exposure may lead to dermatitis due to the defatting nature of the

solvent[6].

Chronic Toxicity, Carcinogenicity, Mutagenicity, and
Reproductive Toxicity
There is no information available on the chronic effects, mutagenicity, or reproductive toxicity of

tert-butyl vinyl ether[2]. It is not listed as a carcinogen by IARC, NTP, ACGIH, or OSHA[2].

For the related compound, methyl tert-butyl ether (MTBE), the International Agency for

Research on Cancer (IARC) has determined that it is not classifiable as to its carcinogenicity to

humans[7].
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Experimental Protocols
While specific experimental reports on the toxicity of tert-butyl vinyl ether are not readily

available, the following sections describe the standard OECD guidelines that would be used to

assess skin and eye irritation.

Protocol for In Vitro Skin Irritation: Reconstructed
Human Epidermis (RhE) Test (OECD TG 439)
This in vitro test is a validated alternative to animal testing for skin irritation.

Test System: A reconstructed human epidermis model (e.g., EpiDerm™, SkinEthic™ RHE) is

used, which consists of normal, human-derived epidermal keratinocytes cultured to form a

multilayered, differentiated model of the human epidermis[8][9].

Procedure:

1. The RhE tissues are pre-incubated in a sterile 6-well plate with assay medium.

2. A precise amount of the test substance (tert-butyl vinyl ether) is applied topically to the

surface of the epidermis of three replicate tissues. A negative control (e.g., phosphate-

buffered saline) and a positive control (e.g., 5% sodium dodecyl sulfate) are run

concurrently[8].

3. The exposure period is typically 60 minutes at 37°C[10].

4. After exposure, the test substance is carefully washed from the tissue surface.

5. The tissues are transferred to fresh medium and post-incubated for approximately 42

hours to allow for the expression of cytotoxic effects[11].

Viability Assessment: Cell viability is determined using the MTT assay. Tissues are incubated

with MTT solution, which is converted by the mitochondrial reductases of viable cells into a

blue formazan salt. The formazan is then extracted, and the optical density is measured

spectrophotometrically[8].
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Classification: The substance is identified as an irritant if the mean tissue viability is reduced

to ≤ 50% of the negative control[8][9].

Protocol for Acute Eye Irritation/Corrosion (OECD TG
405)
This guideline describes the in vivo procedure for assessing eye irritation. A weight-of-the-

evidence analysis, including in vitro data, should be performed before conducting this test to

minimize animal use[1][12][13].

Test Animal: The albino rabbit is the recommended species[1][12].

Procedure:

1. A single animal is used for the initial test.

2. A dose of 0.1 mL of the liquid test substance is instilled into the conjunctival sac of one eye

after gently pulling the lower eyelid away from the eyeball. The other eye remains

untreated and serves as a control[1][12].

3. The eyelids are held together for about one second to prevent loss of the substance. The

eye is not washed out for at least 24 hours unless immediate corrosive effects are

observed[1][12].

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. Ocular

reactions (corneal opacity, iritis, conjunctival redness, and chemosis) are scored according to

a standardized system[13].

Classification: The substance is classified based on the severity and reversibility of the

observed ocular lesions. If corrosive or severe irritant effects are observed in the first animal,

no further testing is required. If the initial test results in irritation, a confirmatory test in one or

two additional animals is performed[1][12].

Reactivity and Stability
Peroxide Formation: Like other ethers, tert-butyl vinyl ether can form explosive peroxides

upon exposure to air and light. Containers should be dated upon opening and tested for
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peroxides before distillation or if stored for an extended period[3].

Polymerization: Hazardous polymerization may occur, especially in the presence of acids or

heat[3][14].

Incompatible Materials: It is incompatible with strong oxidizing agents and strong acids[2].

Hazardous Decomposition Products: Upon combustion, it may produce carbon monoxide

(CO) and carbon dioxide (CO₂)[2]. Thermal decomposition in an inert atmosphere primarily

yields isobutylene and acetaldehyde.

Handling and Storage
A logical workflow for the safe handling of tert-butyl vinyl ether is depicted below.
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Figure 1. Safe handling workflow for tert-butyl vinyl ether.
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Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield[2].

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber, neoprene), a lab coat,

and other protective clothing to prevent skin contact[2].

Respiratory Protection: Use in a well-ventilated fume hood. If ventilation is inadequate, a

NIOSH-approved respirator with an organic vapor cartridge is recommended[2].

Emergency Procedures
First Aid Measures

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur[2].

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Get medical attention if irritation persists[2].

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Get medical attention immediately[2].

Ingestion: Do NOT induce vomiting. Wash out mouth with water. Never give anything by

mouth to an unconscious person. Get medical attention immediately[2].

Fire Fighting Measures
Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide. Water

spray may be used to cool containers but may be ineffective at extinguishing the fire[3].

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back. Containers may explode when heated[2].

Accidental Release Measures
Personal Precautions: Evacuate personnel from the area. Remove all sources of ignition.

Wear appropriate PPE.
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Containment and Cleanup: Absorb the spill with an inert, non-combustible material (e.g.,

sand, earth, vermiculite). Collect the absorbed material using non-sparking tools and place it

in a suitable, labeled container for hazardous waste disposal[2].

Environmental Information
Environmental Fate
Tert-butyl vinyl ether is expected to be mobile in the environment due to its volatility. While

specific data is lacking, persistence is considered unlikely[2]. The hydrolysis of vinyl ethers is

pH-dependent, with faster degradation under acidic conditions. For the related n-butyl vinyl

ether, the calculated hydrolysis half-life at pH 5 is 9.5 hours, while at pH 7 it is 40 days[15].

Ecotoxicity
The substance is considered harmful to aquatic organisms and may cause long-term adverse

effects in the aquatic environment[2]. Specific ecotoxicity data (e.g., LC50 for fish) for tert-butyl
vinyl ether is not available.

Biodegradation
Information on the biodegradation of tert-butyl vinyl ether is scarce. However, studies on the

related fuel oxygenates MTBE and ethyl tert-butyl ether (ETBE) suggest that the ether linkage

and the tertiary butyl group make them relatively recalcitrant to biodegradation[2][6]. Aerobic

biodegradation of these related ethers often proceeds via hydroxylation of the alkyl group,

leading to the formation of tert-butyl alcohol (TBA) and a corresponding aldehyde[2]. A

proposed metabolic pathway is illustrated below.

tert-Butyl Vinyl Ether Unstable Hemiacetal

Monooxygenase
(e.g., Cytochrome P450)

tert-Butyl Alcohol (TBA)

Acetaldehyde

Further Metabolism

Click to download full resolution via product page

Figure 2. Proposed aerobic biodegradation pathway for tert-butyl vinyl ether.
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Disposal Considerations
Dispose of tert-butyl vinyl ether and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations. Do not dispose of it down the drain or into

the environment[2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1585547#health-and-safety-information-for-handling-
tert-butyl-vinyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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